Cas no 2229364-93-4 (3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol
• CAS No: 2229364-93-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6524820
• PubChem ID: 165645130
• Update Time: 2025-06-09

3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol
• 3-[(2-bromo-6-hydroxyphenyl)methyl]azetidin-3-ol
• EN300-1927371
• 2229364-93-4

• Inchi： 1S/C10H12BrNO2/c11-8-2-1-3-9(13)7(8)4-10(14)5-12-6-10/h1-3,12-14H,4-6H2
• InChI Key： BACWBHPDYDDQOA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC1(CNC1)O)O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol (CAS No. 2229364-93-4): Properties, Applications, and Research Insights

3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol (CAS No. 2229364-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of azetidine derivatives, which are increasingly studied for their potential in drug discovery and material science. Its molecular structure combines a brominated hydroxyphenyl group with an azetidin-3-ol moiety, offering versatile reactivity for synthetic applications.

Researchers have explored 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol as a key intermediate in the synthesis of biologically active molecules. Its bromo and hydroxy functional groups make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry. The compound's azetidine ring is particularly noteworthy, as this four-membered nitrogen heterocycle is a rising star in the design of novel therapeutics, including kinase inhibitors and antimicrobial agents.

In the context of current trends, 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol aligns with the growing demand for small molecule modulators in targeted therapy development. The pharmaceutical industry's focus on fragment-based drug design has increased the relevance of such compounds, as they often serve as optimal fragments for lead optimization. Additionally, the compound's potential role in PROTAC (Proteolysis Targeting Chimera) technology has been speculated, given its ability to incorporate into bifunctional molecules.

The synthesis and characterization of CAS No. 2229364-93-4 have been subjects of several recent studies. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have confirmed its structural integrity and purity. These studies highlight the compound's stability under various conditions, making it suitable for diverse experimental setups. Furthermore, computational chemistry approaches have been employed to predict its physicochemical properties and drug-likeness parameters, which are crucial for preclinical development.

From a commercial perspective, 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol is available through specialized chemical suppliers, primarily for research purposes. Its pricing and availability often reflect the challenges associated with the synthesis of brominated azetidine derivatives, which require controlled conditions to prevent decomposition. Researchers frequently search for alternative synthetic routes or scalable production methods for this compound, indicating its importance in academic and industrial laboratories.

Environmental and safety considerations for CAS No. 2229364-93-4 follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper precautions are recommended when working with its bromo substituent, which may require specific waste disposal procedures. The compound's ecotoxicity profile and biodegradability are subjects of ongoing investigation, particularly in light of increasing regulatory scrutiny on chemical sustainability.

Future research directions for 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol may explore its potential in catalysis or as a ligand in transition metal complexes. The compound's structural features suggest possible applications in asymmetric synthesis, where its chiral centers could influence stereoselective transformations. Additionally, its incorporation into polymeric materials or coordination networks might unlock new functional materials with tailored properties.

In summary, 3-(2-bromo-6-hydroxyphenyl)methylazetidin-3-ol (CAS No. 2229364-93-4) represents a compelling case study in contemporary chemical research. Its multifaceted applications span from medicinal chemistry to materials science, reflecting the compound's adaptability to various scientific challenges. As interest in heterocyclic compounds and structure-activity relationships continues to grow, this molecule is poised to remain relevant in cutting-edge research initiatives worldwide.